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Compound of Interest

Compound Name: Cystamine Dihydrochloride

Cat. No.: B1669677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of Cystamine
Dihydrochloride (CAS No: 56-17-7). Adherence to these guidelines is crucial for ensuring the

accuracy and reproducibility of experimental results.

Chemical Properties and Solubility
Cystamine dihydrochloride is the salt form of cystamine, an organic disulfide. It is typically

supplied as a white to off-white crystalline powder which is hygroscopic and should be stored in

a tightly sealed container to prevent moisture absorption[1].

Table 1: Physical and Chemical Properties of Cystamine Dihydrochloride

Property Value Reference

Molecular Formula C₄H₁₂N₂S₂ · 2HCl [2]

Molecular Weight 225.2 g/mol [2]

Appearance
White to off-white crystalline

solid
[1]

Storage (Solid) -20°C for long-term (≥4 years) [2]
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The solubility of cystamine dihydrochloride is critical for the preparation of stock solutions. It

exhibits good solubility in aqueous solutions but is insoluble in ethanol[3].

Table 2: Solubility Data for Cystamine Dihydrochloride

Solvent Solubility Notes Reference

Water ≥115.4 mg/mL

The presence of

hydrochloride groups

enhances aqueous

solubility.

[1][3]

PBS (pH 7.2) ~10 mg/mL
A commonly used

biological buffer.
[2]

DMSO
≥11.05 mg/mL to 14

mg/mL

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[3][4][5]

Ethanol Insoluble

Not a suitable solvent

for stock solution

preparation.

[3]

Stock Solution Stability and Storage
The stability of the prepared stock solution is dependent on the solvent and storage

temperature. Aqueous solutions are significantly less stable than those prepared in DMSO. To

prevent degradation and maintain activity, it is essential to aliquot stock solutions to avoid

repeated freeze-thaw cycles[4].

Table 3: Storage and Stability of Cystamine Dihydrochloride Stock Solutions
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Solvent
Storage
Temperature

Stability Reference

Aqueous Buffer 2-8°C
Not Recommended

(Use within one day)
[2]

DMSO -20°C Up to 1 month [4][6]

DMSO -80°C Up to 1 year [4]

Experimental Protocols
3.1 Safety Precautions

Cystamine dihydrochloride should be handled as a hazardous chemical. Always wear

appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and

gloves. Avoid inhalation of the powder or contact with skin and eyes. Review the Safety Data

Sheet (SDS) before use[2].

3.2 Protocol for Preparing an Aqueous Stock Solution (e.g., in PBS)

Aqueous solutions should be prepared fresh for each experiment due to their limited stability[2].

Materials:

Cystamine dihydrochloride powder

Phosphate-Buffered Saline (PBS), pH 7.2

Sterile conical tubes (15 mL or 50 mL)

Calibrated balance

Spatula

Vortex mixer

Sterile filter (0.22 µm) and syringe
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Procedure:

Determine the desired concentration and volume of the stock solution (e.g., 10 mg/mL).

Using a calibrated balance, weigh the required amount of cystamine dihydrochloride
powder and place it into a sterile conical tube.

Add the calculated volume of PBS (pH 7.2) to the tube.

Cap the tube securely and vortex thoroughly until the solid is completely dissolved. Gentle

warming to 37°C can aid dissolution if necessary.

Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

Use the freshly prepared solution immediately. Do not store for more than one day[2].

3.3 Protocol for Preparing a DMSO Stock Solution

DMSO stock solutions offer greater stability and are suitable for long-term storage.

Materials:

Cystamine dihydrochloride powder

Anhydrous, high-purity DMSO

Sterile conical tubes (15 mL or 50 mL)

Calibrated balance

Spatula

Vortex mixer

Inert gas (e.g., Argon or Nitrogen), optional but recommended

Procedure:

Determine the desired concentration and volume of the stock solution (e.g., 10 mM).
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Weigh the required amount of cystamine dihydrochloride powder and place it into a sterile

conical tube.

(Optional) Purge the tube with an inert gas to displace oxygen, which can help prevent

oxidation[2].

Add the calculated volume of anhydrous DMSO.

Cap the tube securely and vortex until the solid is completely dissolved. If needed, gently

warm the tube to 37°C and use an ultrasonic bath to facilitate dissolution[6].

Once dissolved, aliquot the stock solution into smaller, single-use sterile cryovials.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 1 year)[4].

Molarity and Dilution Calculations
For accurate preparation of stock solutions, use the batch-specific molecular weight found on

the product's Certificate of Analysis. The general molecular weight is 225.2 g/mol .

Formula for Mass Calculation: Mass (g) = Desired Concentration (mol/L) x Desired Volume (L)

x Molecular Weight ( g/mol )

Table 4: Example Volumes for Preparing Common Stock Concentrations
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Desired Stock
Concentration

Mass of Cystamine
Dihydrochloride

Volume of Solvent

For 1 mg

1 mM 1 mg 4.4405 mL

5 mM 1 mg 888.1 µL

10 mM 1 mg 444.0 µL

For 5 mg

1 mM 5 mg 22.2025 mL

5 mM 5 mg 4.4405 mL

10 mM 5 mg 2.2202 mL

For 10 mg

1 mM 10 mg 44.405 mL

5 mM 10 mg 8.881 mL

10 mM 10 mg 4.4405 mL

Visualized Workflows
The following diagrams illustrate the preparation workflows for aqueous and DMSO-based

stock solutions.
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Workflow for Aqueous Stock Solution Preparation

Preparation

Processing & Use

1. Weigh Cystamine
Dihydrochloride Powder

2. Add PBS (pH 7.2)
to a Sterile Tube

3. Vortex to Dissolve
(Warm to 37°C if needed)

4. Filter Sterilize
(0.22 µm filter)

5. Use Immediately

Click to download full resolution via product page

Caption: Aqueous Stock Solution Workflow
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Workflow for DMSO Stock Solution Preparation

Preparation

Storage

1. Weigh Cystamine
Dihydrochloride Powder

2. Add Anhydrous DMSO
to a Sterile Tube

3. Vortex to Dissolve
(Warm/Sonicate if needed)

4. Aliquot into
Single-Use Vials

5a. Store at -20°C
(≤ 1 month)

5b. Store at -80°C
(≤ 1 year)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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